4-(3-fluoro-4-methylbenzoyl)-3-hydroxy-5-(4-pyridinyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one
Overview
Description
FMHPP , belongs to the class of pyrrole derivatives. Its chemical structure features a pyrrole ring with various functional groups attached. The compound’s systematic name reflects its substituents: a 3-fluoro-4-methylbenzoyl group, a pyridin-3-ylmethyl group, and a pyridin-4-yl group. FMHPP exhibits interesting biological properties, making it a subject of scientific investigation.
Preparation Methods
Synthetic Routes::
Synthesis via Pyrrole Formation:
Industrial Production:
Chemical Reactions Analysis
Reactions::
Scientific Research Applications
FMHPP finds applications in various fields:
Medicinal Chemistry:
Biological Studies:
Materials Science:
Mechanism of Action
Molecular Targets:
Pathways Involved:
Comparison with Similar Compounds
Similar Compounds:
Properties
CAS No. |
618073-80-6 |
|---|---|
Molecular Formula |
C23H18FN3O3 |
Molecular Weight |
403.4 g/mol |
IUPAC Name |
(4Z)-4-[(3-fluoro-4-methylphenyl)-hydroxymethylidene]-5-pyridin-4-yl-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C23H18FN3O3/c1-14-4-5-17(11-18(14)24)21(28)19-20(16-6-9-25-10-7-16)27(23(30)22(19)29)13-15-3-2-8-26-12-15/h2-12,20,28H,13H2,1H3/b21-19- |
InChI Key |
GIGOQGRDNYCRJS-VZCXRCSSSA-N |
Isomeric SMILES |
CC1=C(C=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=NC=C4)/O)F |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=NC=C4)O)F |
Origin of Product |
United States |
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